Cas no 482331-19-1 ((5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate)

• Product Name: (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate
• CAS No: 482331-19-1
• MF: C₁₁H₇BrClN₃O₃S
• MW: 376.613579034805
• CID: 6450706
• PubChem ID: 2340957
• Update Time: 2025-08-05

(5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate
• AKOS034461857
• Z56860077
• 482331-19-1
• [(5-bromo-1,3-thiazol-2-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate
• EN300-26606302

• Inchi： 1S/C11H7BrClN3O3S/c12-7-4-15-11(20-7)16-8(17)5-19-10(18)6-2-1-3-14-9(6)13/h1-4H,5H2,(H,15,16,17)
• InChI Key： RBHXTMAQODVZEU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(NC(COC(C2C(=NC=CC=2)Cl)=O)=O)S1

Computed Properties

• Exact Mass: 374.90800g/mol
• Monoisotopic Mass: 374.90800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate

Introduction to (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate (CAS No. 482331-19-1)

(5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 482331-19-1, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The structural features of this compound, particularly the presence of a thiazole ring and a pyridine moiety, make it a promising candidate for further investigation in drug discovery.

The thiazole core is a well-known scaffold in medicinal chemistry, renowned for its versatility and biological significance. It is found in numerous natural products and has been extensively studied for its pharmacological properties. The incorporation of a bromine atom at the 5-position of the thiazole ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the carbamoylmethyl group and the 2-chloropyridine-3-carboxylate moiety contribute to the compound's overall functionality, enabling diverse chemical modifications and biological evaluations.

In recent years, there has been growing interest in exploring the therapeutic potential of thiazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes involved in inflammatory pathways, such as COX-2 and lipoxygenase. The presence of both bromine and chlorine substituents in (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate suggests that it may exhibit inhibitory activity against such targets, making it a compelling subject for further investigation.

One of the most exciting areas of research involving this compound is its potential application in oncology. Thiazole derivatives have been reported to possess anti-cancer properties by interfering with key signaling pathways that promote tumor growth and survival. The structural motif of (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate aligns well with known pharmacophores found in several FDA-approved anticancer drugs. This similarity suggests that it may be capable of modulating critical cellular processes associated with cancer progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromination step at the thiazole ring is particularly crucial, as it determines the reactivity of the molecule for subsequent functionalization. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the carbamoylmethyl group and the chloropyridine carboxylate moiety efficiently. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

Evaluation of the biological activity of (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate has revealed intriguing results in preclinical models. Studies indicate that this compound exhibits moderate potency against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicity studies have shown that it demonstrates acceptable safety margins at therapeutic doses, which is a critical factor for any drug candidate.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and mode of action, guiding researchers in designing more effective derivatives.

In conclusion, (5-bromo-1,3-thiazol-2-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in addressing unmet medical needs is likely to grow.